N-(2-methyl-5-nitrophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16N4O6/c1-13-7-8-16(24(29)30)11-18(13)21-19(25)17-6-3-9-22(20(17)26)12-14-4-2-5-15(10-14)23(27)28/h2-11H,12H2,1H3,(H,21,25)
• InChI Key: SBJWWDLOERGEIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O6
• Molecular Weight: 408.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16N4O6 and its molecular weight is 408.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Related Compounds

Studies on the synthesis and biological evaluation of compounds structurally related to N-(2-methyl-5-nitrophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide reveal their potential as antidepressant, nootropic, antitubercular, and antimicrobial agents. For example, Thomas et al. (2016) described the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, demonstrating antidepressant and nootropic activities, indicating the relevance of similar structures in central nervous system (CNS) active agent development (Thomas et al., 2016). Similarly, Samadhiya et al. (2014) synthesized a series of N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole, exhibiting antibacterial, antifungal, and antitubercular activities (Samadhiya et al., 2014).

Applications in Drug Development

Research into similar compounds has highlighted their potential in drug development, particularly for treating cardiovascular diseases and as cerebral vasodilators. For instance, the study on the pharmacokinetics of nicardipine hydrochloride in dogs by Higuchi et al. (1980) suggests the importance of structural analogs in understanding drug metabolism and enzyme activity saturation (Higuchi & Shiobara, 1980).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related compounds provide insights into potential methodologies for producing N-(2-methyl-5-nitrophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide and similar molecules. O'Callaghan et al. (1999) discussed the reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate to afford various dihydropyridine derivatives, highlighting the versatility of these reactions in synthesizing complex molecules (O'Callaghan et al., 1999).